Cas no 2250241-97-3 (1-(3-(1-Aminoethyl)phenyl)ethan-1-one hcl)

1-(3-(1-Aminoethyl)phenyl)ethan-1-one hcl is a versatile organic compound with significant applications in medicinal chemistry. It features a unique aminoethylphenyl group, enhancing its bioactivity and selectivity. The compound's molecular structure supports the development of novel therapeutic agents with potential in various disease states. Its stability and solubility make it suitable for various synthesis pathways and analytical techniques.
1-(3-(1-Aminoethyl)phenyl)ethan-1-one hcl structure
2250241-97-3 structure
Product Name:1-(3-(1-Aminoethyl)phenyl)ethan-1-one hcl
CAS No:2250241-97-3
MF:C10H14ClNO
MW:199.677261829376
CID:4936875
Update Time:2025-06-20

1-(3-(1-Aminoethyl)phenyl)ethan-1-one hcl Chemical and Physical Properties

Names and Identifiers

    • AK608009
    • 1-(3-(1-AMINOETHYL)PHENYL)ETHAN-1-ONE HCL
    • 1-(3-(1-Aminoethyl)phenyl)ethan-1-one hcl
    • Inchi: 1S/C10H13NO.ClH/c1-7(11)9-4-3-5-10(6-9)8(2)12;/h3-7H,11H2,1-2H3;1H
    • InChI Key: ZLIOXJUIOKKTOZ-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C)C1=CC=CC(=C1)C(C)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Topological Polar Surface Area: 43.1

1-(3-(1-Aminoethyl)phenyl)ethan-1-one hcl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM328644-1g
1-[3-(1-aminoethyl)phenyl]ethanone;hydrochloride
2250241-97-3 95%+
1g
$828 2021-06-16
Chemenu
CM328644-1g
1-[3-(1-aminoethyl)phenyl]ethanone;hydrochloride
2250241-97-3 95%+
1g
$828 2022-06-11

Additional information on 1-(3-(1-Aminoethyl)phenyl)ethan-1-one hcl

Introduction to 1-(3-(1-Aminoethyl)phenyl)ethan-1-one HCl (CAS No. 2250241-97-3)

The compound 1-(3-(1-Aminoethyl)phenyl)ethan-1-one HCl, identified by its CAS number 2250241-97-3, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This zwitterionic derivative of phenethylamine features a unique structural motif that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both an aminoethyl side chain and a ketone group in the aromatic backbone imparts distinct chemical properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of multitarget-directed ligands (MTDLs), which simultaneously interact with multiple biological targets to enhance efficacy and reduce side effects. The structural framework of 1-(3-(1-Aminoethyl)phenyl)ethan-1-one HCl aligns well with this paradigm, as its dual functional groups allow for selective binding to various protein targets. For instance, the aminoethyl moiety can engage in hydrogen bonding or ionic interactions with polar residues in enzymes or receptors, while the ketone group may participate in π-stacking interactions or act as a Michael acceptor, enabling diverse pharmacophoric modifications.

In the realm of neuropharmacology, derivatives of phenethylamine have been extensively studied for their potential role in modulating neurotransmitter systems. The compound 1-(3-(1-Aminoethyl)phenyl)ethan-1-one HCl exhibits structural similarities to known psychoactive amines, raising interest in its potential as a precursor or analog for investigating central nervous system (CNS) disorders. Preliminary computational studies suggest that this molecule may exhibit affinities for serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. Further experimental validation is warranted to explore these possibilities.

The synthesis of 1-(3-(1-Aminoethyl)phenyl)ethan-1-one HCl involves well-established organic transformations, including nucleophilic substitution and condensation reactions. The hydrochloride salt form enhances solubility and stability, facilitating its use in both in vitro assays and preclinical studies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These techniques are particularly valuable in constructing complex molecular architectures efficiently, which is crucial for drug development pipelines.

From a mechanistic perspective, the reactivity of the ketone group in 1-(3-(1-Aminoethyl)phenyl)ethan-1-one HCl offers opportunities for further derivatization into amides or enones through enzymatic or chemical catalysis. Such transformations can expand the chemical space of analogs while maintaining core pharmacological properties. For example, introducing fluorine substituents at strategic positions could modulate metabolic stability or receptor binding affinity. Such modifications are often explored using high-throughput screening (HTS) platforms to identify lead compounds with optimized profiles.

The pharmacokinetic profile of 1-(3-(1-Aminoethyl)phenyl)ethan-1-one HCl is another critical aspect that merits investigation. In silico predictions using molecular docking and dynamic simulations have provided insights into its potential interactions with cytochrome P450 enzymes, which are pivotal in drug metabolism. Understanding these interactions early in the discovery process can help mitigate risks associated with liver toxicity or rapid clearance. Additionally, physicochemical property predictions indicate moderate lipophilicity and aqueous solubility, suggesting potential oral bioavailability if optimized further.

Recent publications have begun to explore the role of zwitterionic compounds in drug design due to their enhanced bioavailability and reduced immunogenicity compared to charged counterparts. The zwitterionic nature of 1-(3-(1-Aminoethyl)phenyl)ethan-1-one HCl, arising from the protonation of the amino group and the presence of an amine-like moiety, aligns with this trend. Such features may contribute to improved cell membrane penetration and reduced renal clearance, making it an attractive candidate for oral administration.

In conclusion, 1-(3-(1-Aminoethyl)phenyl)ethan-1-one HCl (CAS No. 2250241-97-3) represents a promising scaffold for developing novel therapeutics with applications spanning multiple disease areas. Its unique structural features—combining an aromatic ring with both aminoethyl and ketone functionalities—offer versatility in medicinal chemistry interventions. Continued research into its biological activity, synthetic derivatives, and pharmacokinetic behavior will further elucidate its potential as a pharmaceutical intermediate or lead compound.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.